Cas no 1321618-96-5 (4-Chloro-5-methylfuro[2,3-d]pyrimidine)

4-Chloro-5-methylfuro[2,3-d]pyrimidine is a heterocyclic compound featuring a fused furopyrimidine core with chloro and methyl functional groups. Its structure makes it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The chloro group at the 4-position enhances reactivity, facilitating nucleophilic substitution reactions, while the methyl group at the 5-position contributes to steric and electronic modulation. This compound is often utilized in the synthesis of biologically active molecules, including kinase inhibitors and antiviral agents. Its stability and well-defined reactivity profile make it a reliable building block for constructing complex heterocyclic frameworks in medicinal chemistry and material science applications.

4-Chloro-5-methylfuro[2,3-d]pyrimidine structure

1321618-96-5 structure

Product Name:4-Chloro-5-methylfuro[2,3-d]pyrimidine

CAS No:1321618-96-5

MF:C₇H₅ClN₂O

MW:168.5804002285

MDL:MFCD20921657

CID:1091871

PubChem ID:71741755

Update Time:2025-06-07

4-Chloro-5-methylfuro[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-5-methylfuro[2,3-d]pyrimidine
- AKOS022186373
- MFCD20921657
- 1321618-96-5
- SCHEMBL22407290
- Furo[2,3-d]pyrimidine, 4-chloro-5-methyl-
- CS-0152848
- SY117488
- DS-8449
- MDL： MFCD20921657
- Inchi： 1S/C7H5ClN2O/c1-4-2-11-7-5(4)6(8)9-3-10-7/h2-3H,1H3
- InChI Key： BEWBKSZFUCZYQP-UHFFFAOYSA-N
- SMILES： ClC1=C2C(=NC=N1)OC=C2C

Computed Properties

Exact Mass: 168.0090405g/mol
Monoisotopic Mass: 168.0090405g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 155
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 38.9Å²

Experimental Properties

Color/Form: Solid

4-Chloro-5-methylfuro[2,3-d]pyrimidine Security Information

Signal Word：Warning
Hazard Statement： H302;H315;H320;H335
Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
Storage Condition：2-8 °C

4-Chloro-5-methylfuro[2,3-d]pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-EV306-50mg	4-Chloro-5-methylfuro[2,3-d]pyrimidine	1321618-96-5	95%	50mg	1500CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-EV306-100mg	4-Chloro-5-methylfuro[2,3-d]pyrimidine	1321618-96-5	95%	100mg	1028.0CNY	2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-EV306-500mg	4-Chloro-5-methylfuro[2,3-d]pyrimidine	1321618-96-5	95%	500mg	6153CNY	2021-05-07
AstaTech	52740-0.25/G	4-CHLORO-5-METHYLFURO[2,3-D]PYRIMIDINE	1321618-96-5	95%	0.25g	$599	2023-09-17
AstaTech	52740-1/G	4-CHLORO-5-METHYLFURO[2,3-D]PYRIMIDINE	1321618-96-5	95%	1g	$1499	2023-09-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-EV306-200mg	4-Chloro-5-methylfuro[2,3-d]pyrimidine	1321618-96-5	95%	200mg	2572.0CNY	2021-07-17
abcr	AB306885-250 mg	4-Chloro-5-methylfuro[2,3-d]pyrimidine, 95%; .	1321618-96-5	95%	250mg	€756.90	2023-04-26
eNovation Chemicals LLC	D745675-50mg	Furo[2,3-d]pyrimidine, 4-chloro-5-methyl-	1321618-96-5	95%	50mg	$245	2024-06-08
eNovation Chemicals LLC	D745675-100mg	Furo[2,3-d]pyrimidine, 4-chloro-5-methyl-	1321618-96-5	95%	100mg	$305	2024-06-08
eNovation Chemicals LLC	D745675-250mg	Furo[2,3-d]pyrimidine, 4-chloro-5-methyl-	1321618-96-5	95%	250mg	$450	2024-06-08